Cas no 855949-09-6 (4-Bromo-N-ethylaniline hydrochloride)

• Product Name: 4-Bromo-N-ethylaniline hydrochloride
• CAS No: 855949-09-6
• MF: C₈H₁₁BrClN
• MW: 236.536640405655
• MDL: MFCD13196470
• CID: 858008
• PubChem ID: 22145493
• Update Time: 2025-06-12

4-Bromo-N-ethylaniline hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-N-ethylaniline hydrochloride
• 4-Bromo-N-ethylaniline, HCl
• SCHEMBL5521615
• CS-0456433
• 4-bromo-N-ethylaniline;hydrochloride
• BS-24255
• SB77394
• 4-Bromo-N-ethylanilinehydrochloride
• DTXSID40622902
• 4-Bromo-N-ethylaniline,hcl
• A863529
• 4-Bromo-N-ethylaniline--hydrogen chloride (1/1)
• AKOS015910072
• 855949-09-6
• MFCD13196470
• 4-Bromo-N-ethylaniline HCl
• DB-357890
• N-Ethyl 4-bromoaniline hydrochloride

• MDL： MFCD13196470
• Inchi： 1S/C8H10BrN.ClH/c1-2-10-8-5-3-7(9)4-6-8;/h3-6,10H,2H2,1H3;1H
• InChI Key： HIRALFFVIHHMOX-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)NCC.Cl

Computed Properties

• Exact Mass: 234.97600
• Monoisotopic Mass: 234.97634g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 87.3
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03000
• LogP: 3.75590

Additional information on 4-Bromo-N-ethylaniline hydrochloride

4-Bromo-N-ethylaniline Hydrochloride (CAS No. 855949-09-6): An Overview of Its Properties, Applications, and Recent Research

4-Bromo-N-ethylaniline hydrochloride (CAS No. 855949-09-6) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which combines a bromo-substituted aniline moiety with an ethylamine group, all in the form of a hydrochloride salt. The combination of these functional groups imparts distinct chemical and physical properties, making it a valuable intermediate in the synthesis of various pharmaceuticals and advanced materials.

The molecular formula of 4-Bromo-N-ethylaniline hydrochloride is C₈H₁₁BrN·HCl, and its molecular weight is approximately 216.54 g/mol. The compound is typically obtained as a white crystalline solid with a melting point ranging from 187 to 189°C. Its solubility in water is moderate, and it is soluble in common organic solvents such as ethanol and dichloromethane. These properties make it suitable for a wide range of synthetic transformations and analytical techniques.

In the realm of medicinal chemistry, 4-Bromo-N-ethylaniline hydrochloride has been explored as a key intermediate in the synthesis of several bioactive compounds. One notable application is its use in the development of novel antitumor agents. Recent studies have shown that derivatives of this compound exhibit potent cytotoxic activity against various cancer cell lines, including those resistant to conventional chemotherapy. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported the synthesis and evaluation of a series of 4-Bromo-N-ethylaniline hydrochloride-based derivatives that demonstrated significant antiproliferative effects on breast cancer cells.

Beyond its medicinal applications, 4-Bromo-N-ethylaniline hydrochloride has also found utility in materials science. Its unique electronic properties make it an attractive candidate for the development of organic semiconductors and optoelectronic devices. Researchers at the University of California, Berkeley, have utilized this compound as a building block for constructing conjugated polymers with enhanced charge transport capabilities. These polymers have shown promise in applications such as organic photovoltaics and field-effect transistors.

The synthesis of 4-Bromo-N-ethylaniline hydrochloride typically involves the reaction of 4-bromoaniline with ethylamine, followed by treatment with hydrogen chloride to form the hydrochloride salt. This process can be optimized to achieve high yields and purity levels, making it suitable for large-scale production. The choice of reaction conditions, such as temperature, solvent, and catalysts, plays a crucial role in determining the efficiency and selectivity of the synthesis.

In terms of safety and handling, while 4-Bromo-N-ethylaniline hydrochloride is not classified as a hazardous material under most regulatory frameworks, it should be handled with care due to its potential for causing skin and eye irritation. Proper personal protective equipment (PPE) should be worn during handling, and it should be stored in a cool, dry place away from incompatible substances.

The environmental impact of 4-Bromo-N-ethylaniline hydrochloride is another important consideration. Studies have shown that this compound can be biodegraded under certain conditions, but its persistence in the environment may vary depending on factors such as soil type and microbial activity. Efforts are ongoing to develop more sustainable synthetic routes that minimize environmental footprint while maintaining high yields.

In conclusion, 4-Bromo-N-ethylaniline hydrochloride (CAS No. 855949-09-6) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique structure and properties make it an invaluable intermediate in the synthesis of bioactive compounds and advanced materials. Ongoing research continues to uncover new applications and optimize synthetic methods, further solidifying its importance in these fields.